Cas no 2228149-88-8 (4-amino-3-4-(dimethylamino)-3-fluorophenylbutanoic acid)

4-Amino-3-[4-(dimethylamino)-3-fluorophenyl]butanoic acid is a fluorinated aromatic amino acid derivative with potential applications in pharmaceutical and biochemical research. Its structure incorporates a dimethylamino group and a fluorine substituent on the phenyl ring, which may enhance binding affinity and metabolic stability in drug design. The butanoic acid backbone offers versatility for further functionalization, making it a valuable intermediate in synthetic chemistry. The compound's unique electronic properties, conferred by the fluorine atom and dimethylamino group, could be advantageous in modulating pharmacokinetic profiles or serving as a probe in mechanistic studies. Its purity and well-defined structure ensure reproducibility in research applications.
4-amino-3-4-(dimethylamino)-3-fluorophenylbutanoic acid structure
2228149-88-8 structure
Product Name:4-amino-3-4-(dimethylamino)-3-fluorophenylbutanoic acid
CAS No:2228149-88-8
MF:C12H17FN2O2
MW:240.273986577988
CID:5604261
PubChem ID:165612951
Update Time:2025-09-23

4-amino-3-4-(dimethylamino)-3-fluorophenylbutanoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-amino-3-[4-(dimethylamino)-3-fluorophenyl]butanoic acid
    • EN300-1758110
    • 2228149-88-8
    • 4-amino-3-4-(dimethylamino)-3-fluorophenylbutanoic acid
    • Inchi: 1S/C12H17FN2O2/c1-15(2)11-4-3-8(5-10(11)13)9(7-14)6-12(16)17/h3-5,9H,6-7,14H2,1-2H3,(H,16,17)
    • InChI Key: KPAPNJQIMVKKRY-UHFFFAOYSA-N
    • SMILES: FC1=C(C=CC(=C1)C(CN)CC(=O)O)N(C)C

Computed Properties

  • Exact Mass: 240.12740595g/mol
  • Monoisotopic Mass: 240.12740595g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.5
  • Topological Polar Surface Area: 66.6Ų

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4-amino-3-4-(dimethylamino)-3-fluorophenylbutanoic acid Related Literature

Additional information on 4-amino-3-4-(dimethylamino)-3-fluorophenylbutanoic acid

Comprehensive Overview of 4-amino-3-[4-(dimethylamino)-3-fluorophenyl]butanoic acid (CAS No. 2228149-88-8)

4-amino-3-[4-(dimethylamino)-3-fluorophenyl]butanoic acid (CAS No. 2228149-88-8) is a fluorinated aromatic amino acid derivative with significant potential in pharmaceutical and biochemical research. This compound, characterized by its unique dimethylamino and fluoro substituents, has garnered attention for its structural versatility and applications in drug discovery. Researchers are increasingly exploring its role as a building block for small-molecule therapeutics, particularly in targeting neurological and metabolic disorders.

The molecular structure of 4-amino-3-[4-(dimethylamino)-3-fluorophenyl]butanoic acid features a butanoic acid backbone, which enhances its solubility and bioavailability—a critical factor in modern drug design. The presence of the fluorine atom improves metabolic stability, a property highly sought after in the development of next-generation pharmaceuticals. Recent studies highlight its potential as a precursor for PET (Positron Emission Tomography) tracers, aligning with the growing demand for advanced diagnostic tools in oncology and neurology.

In the context of green chemistry, this compound exemplifies the shift toward sustainable synthesis methods. Its dimethylamino group allows for selective functionalization, reducing waste in multi-step reactions—a topic frequently searched by chemists optimizing eco-friendly synthetic routes. Analytical techniques such as HPLC-MS and NMR spectroscopy are essential for characterizing its purity, a common query among quality control professionals.

Beyond pharmaceuticals, CAS No. 2228149-88-8 has shown promise in material science, particularly in designing fluorescent probes for cellular imaging. This aligns with trending searches on "smart materials for biomedical applications." The compound’s amino acid moiety also makes it relevant to peptide mimetics research, addressing frequent inquiries about "non-standard amino acids in drug development."

Regulatory compliance remains a key focus area; while not classified as hazardous, proper handling protocols for fluorinated compounds are often searched in relation to workplace safety guidelines. The compound’s logP and pKa values—frequently requested data points—are critical for predicting its behavior in biological systems, underscoring its utility in ADME (Absorption, Distribution, Metabolism, Excretion) studies.

As interest grows in precision medicine, the demand for specialized intermediates like 4-amino-3-[4-(dimethylamino)-3-fluorophenyl]butanoic acid is expected to rise. Its compatibility with click chemistry and bioconjugation techniques further expands its applications, making it a recurring subject in forums discussing "innovative chemical tools for biotech."

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